Cas no 1804377-14-7 (Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate)

• Product Name: Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate
• CAS No: 1804377-14-7
• MF: C₁₁H₁₁BrF₃NO₂
• MW: 326.109752893448
• CID: 4884831
• Update Time: 2025-10-22

Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate

• Inchi： 1S/C11H11BrF3NO2/c1-2-18-9(17)4-8-7(13)3-6(5-12)10(16-8)11(14)15/h3,11H,2,4-5H2,1H3
• InChI Key： OWMJETJQKQZRBZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(CC(=O)OCC)=NC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate

Recent Advances in the Study of Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS: 1804377-14-7)

Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS: 1804377-14-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the presence of bromomethyl and difluoromethyl groups, make it a versatile building block for the construction of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors, which showed promising activity against various cancer cell lines. The researchers utilized Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate as a precursor to introduce fluorinated moieties into the final compounds, enhancing their metabolic stability and binding affinity.

In addition to its role in oncology, recent research has also investigated the compound's potential in antimicrobial drug development. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel antibacterial agents using this intermediate, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The incorporation of the difluoromethyl group was found to significantly improve the compounds' pharmacokinetic properties, suggesting its value in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in the preparation and functionalization of Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized large-scale synthesis route, achieving higher yields and improved purity compared to previous methods. This development is particularly relevant for industrial applications, where scalability and cost-effectiveness are critical considerations.

Ongoing research continues to explore the full potential of this compound. Current investigations focus on its use in the development of targeted therapies, with particular emphasis on its ability to modulate specific biological pathways. Preliminary results from these studies suggest that derivatives of Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate may offer new therapeutic options for difficult-to-treat conditions, though further preclinical and clinical evaluation is necessary.

In conclusion, Ethyl 3-(bromomethyl)-2-(difluoromethyl)-5-fluoropyridine-6-acetate (CAS: 1804377-14-7) represents a valuable chemical entity in modern drug discovery. Its versatility as a synthetic intermediate, combined with the biological activities of its derivatives, positions it as a compound of significant interest in pharmaceutical research. As synthetic methodologies continue to advance and our understanding of its applications expands, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.